Cas no 536706-42-0 (N-(4-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 536706-42-0
• MF: C₂₅H₁₉FN₄O₃S
• MW: 474.506767511368
• CID: 5994055
• PubChem ID: 4174477
• Update Time: 2025-05-21

N-(4-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• Acetamide, 2-[[4,5-dihydro-3-(3-methoxyphenyl)-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-(4-fluorophenyl)-
• N-(4-fluorophenyl)-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• AKOS002053623
• N-(4-fluorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• Oprea1_118900
• 536706-42-0
• F0580-0395
• N-(4-fluorophenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide

• Inchi： 1S/C25H19FN4O3S/c1-33-18-6-4-5-17(13-18)30-24(32)23-22(19-7-2-3-8-20(19)28-23)29-25(30)34-14-21(31)27-16-11-9-15(26)10-12-16/h2-13,28H,14H2,1H3,(H,27,31)
• InChI Key： KHVPUVZIPZLTGJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N(C2=CC=CC(OC)=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 474.11618982g/mol
• Monoisotopic Mass: 474.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.25±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS: 536706-42-0)

The compound N-(4-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS: 536706-42-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a pyrimido[5,4-b]indole core and a fluorophenylacetamide moiety. These structural elements are believed to contribute to its bioactivity, particularly in the context of kinase inhibition. Preliminary in vitro assays have demonstrated promising activity against a range of cancer cell lines, suggesting its potential as an anticancer agent. Further investigations are underway to elucidate its precise molecular targets and optimize its pharmacokinetic properties.

One of the key challenges in the development of this compound has been its synthesis. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to produce N-(4-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide. These improvements have facilitated further biological evaluation and structure-activity relationship (SAR) studies, which are critical for the compound's progression into preclinical development.

In addition to its anticancer potential, recent research has explored the compound's activity in other therapeutic areas, such as inflammation and neurodegenerative diseases. Early-stage studies have shown that it may modulate specific signaling pathways involved in these conditions, although more detailed mechanistic studies are required to confirm these findings. The versatility of this compound underscores its importance as a lead molecule in drug discovery.

Looking ahead, the next steps for research on N-(4-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide include comprehensive in vivo studies to assess its efficacy and safety profiles. Additionally, efforts to optimize its chemical structure for improved bioavailability and reduced toxicity are ongoing. The compound's progress will be closely monitored by the scientific community, as it represents a promising candidate for future therapeutic applications.